(2-Methyl-4-nitrophenyl)hydrazine
Overview
Description
“(2-Methyl-4-nitrophenyl)hydrazine” is a chemical compound with the CAS Number: 77484-08-3. It has a molecular weight of 167.17 and is typically stored at a temperature of 4°C. The compound is a powder in its physical form .
Synthesis Analysis
The synthesis of hydrazine derivatives, such as “(2-Methyl-4-nitrophenyl)hydrazine”, often involves the reaction of benzamides or sulfonamides derivatives with (2,4-dinitrophenyl) hydrazine through imine bond formation . A new HPLC-UV derivatization approach has been developed for the analysis of residual trace benzyl halides in drug substances .Molecular Structure Analysis
The molecular structure of “(2-Methyl-4-nitrophenyl)hydrazine” can be represented by the InChI code: 1S/C7H9N3O2/c1-5-4-6(10(11)12)2-3-7(5)9-8/h2-4,9H,8H2,1H3 .Chemical Reactions Analysis
Hydrazine derivatives, such as “(2-Methyl-4-nitrophenyl)hydrazine”, are known to undergo various chemical reactions. For instance, they can react with a carbonyl to form a hydrazone, a process similar to that of imine formation . They can also be converted to the corresponding alkane by reaction with base and heat .Physical And Chemical Properties Analysis
“(2-Methyl-4-nitrophenyl)hydrazine” is a powder with a melting point of 135-138°C . It is slightly soluble in water .Scientific Research Applications
Synthesis of Thiazole Derivatives
Thiazoles are a class of organic compounds with a wide range of biological activities. (2-Methyl-4-nitrophenyl)hydrazine can be used as a precursor in the synthesis of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and antitumor properties .
Antitumor and Cytotoxic Agents
Research has shown that derivatives of (2-Methyl-4-nitrophenyl)hydrazine can exhibit potent antitumor and cytotoxic activities. These compounds can be synthesized and tested against various human tumor cell lines to develop new cancer treatments .
Development of Antimicrobial Compounds
The hydrazine group in (2-Methyl-4-nitrophenyl)hydrazine is a functional moiety that can be utilized to create new antimicrobial agents. By modifying the molecular structure, researchers can develop compounds with potential applications in combating bacterial and viral infections .
Mechanism of Action
Target of Action
(2-Methyl-4-nitrophenyl)hydrazine primarily targets aldehydes and ketones . These compounds play a crucial role in various biochemical reactions within the body, including energy production and regulation of gene expression.
Mode of Action
The compound interacts with its targets through a process known as nucleophilic addition . In this process, the nitrogen atom in the hydrazine moiety acts as a nucleophile, attacking the carbonyl carbon in aldehydes or ketones . This reaction forms an intermediate that eventually dehydrates to form a hydrazone . This process is essentially irreversible, leading to a significant change in the target molecule .
Biochemical Pathways
The formation of hydrazones can affect various biochemical pathways. For instance, the reaction with aldehydes and ketones can influence the metabolic pathways these compounds are involved in, potentially altering energy production and other metabolic processes . .
Pharmacokinetics
The compound’s molecular weight (16717 g/mol) suggests it may have good bioavailability, as compounds with a molecular weight below 500 g/mol generally have better absorption and distribution
Result of Action
The molecular and cellular effects of (2-Methyl-4-nitrophenyl)hydrazine’s action are largely dependent on the specific aldehydes or ketones it interacts with. By forming hydrazones, the compound can alter the structure and function of these target molecules, potentially affecting the cellular processes they are involved in .
Action Environment
Environmental factors such as pH and temperature can influence the action of (2-Methyl-4-nitrophenyl)hydrazine. For instance, the nucleophilic addition reaction it undergoes is acid-catalyzed , suggesting that it may be more effective in acidic environments. Additionally, the compound’s stability may be affected by temperature, as suggested by its melting point of 135-138°C .
Safety and Hazards
“(2-Methyl-4-nitrophenyl)hydrazine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable solid and can cause acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs affected are primarily the respiratory system .
Future Directions
properties
IUPAC Name |
(2-methyl-4-nitrophenyl)hydrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-5-4-6(10(11)12)2-3-7(5)9-8/h2-4,9H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RERPRXPTVXLOFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90405101 | |
Record name | (2-methyl-4-nitro-phenyl)-hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90405101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methyl-4-nitrophenyl)hydrazine | |
CAS RN |
77484-08-3 | |
Record name | (2-methyl-4-nitro-phenyl)-hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90405101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-methyl-4-nitrophenyl)hydrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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